Cas no 1044764-38-6 ((E)-tert-Butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate)

• Product Name: (E)-tert-Butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate
• CAS No: 1044764-38-6
• MF: C₁₉H₂₉N₃O₄
• MW: 363.451265096664
• CID: 1032770
• PubChem ID: 71464000
• Update Time: 2025-10-31

(E)-tert-Butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-tert-Butyl 3-(3-(dimethylamino)-2-(3-methylisoxazol-5-yl)acryloyl)piperidine-1-carboxylate
• (E)-tert-Butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate
• tert-butyl(E)-3-(3-(dimethylamino)-2-(3-methylisoxazol-5-yl)acryloyl)piperidine-1-carboxylate
• (E)-tert-Butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylat
• tert-butyl 3-[(E)-3-(dimethylamino)-2-(3-methyl-1,2-oxazol-5-yl)prop-2-enoyl]piperidine-1-carboxylate
• A906872
• 1044764-38-6
• (E)-tert-Butyl3-(3-(dimethylamino)-2-(3-methylisoxazol-5-yl)acryloyl)piperidine-1-carboxylate
• DTXSID60855831
• tert-Butyl 3-[(2E)-3-(dimethylamino)-2-(3-methyl-1,2-oxazol-5-yl)prop-2-enoyl]piperidine-1-carboxylate

• MDL： MFCD17011889
• Inchi： 1S/C19H29N3O4/c1-13-10-16(26-20-13)15(12-21(5)6)17(23)14-8-7-9-22(11-14)18(24)25-19(2,3)4/h10,12,14H,7-9,11H2,1-6H3/b15-12+
• InChI Key： IXMLVLDVMKFJBA-NTCAYCPXSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(/C(=C/N(C)C)/C2=CC(C)=NO2)=O)C1)=O

Computed Properties

• Exact Mass: 363.21580641g/mol
• Monoisotopic Mass: 363.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.9Ų

(E)-tert-Butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (E)-tert-Butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate

Introduction to (E)-tert-Butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate and Its Applications in Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of chemical biology. One such compound, identified by the CAS number 1044764-38-6, is (E)-tert-butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate. This compound has garnered significant attention due to its unique structural features and potential applications in drug discovery and therapeutic interventions.

The molecular structure of (E)-tert-butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate encompasses several key functional groups that contribute to its biological activity. The presence of an acryloyl group, a piperidine ring, and an isoxazole moiety makes this compound a versatile scaffold for designing novel bioactive molecules. Specifically, the acryloyl group can participate in various chemical reactions, including Michael additions and cross-coupling reactions, which are widely used in medicinal chemistry to modify and optimize drug candidates.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. The isoxazole ring in (E)-tert-butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate is a particularly interesting feature, as it has been shown to enhance binding affinity and selectivity in various biological targets. This structural motif is commonly found in bioactive natural products and has been successfully incorporated into synthetic molecules to improve pharmacological properties.

The piperidine ring is another critical component of this compound, contributing to its solubility and metabolic stability. Piperidine derivatives are well-known for their role in pharmaceuticals, with numerous drugs on the market containing this structural element. The combination of the piperidine ring with the acryloyl group provides a rich platform for further chemical modifications, enabling the design of molecules with tailored biological activities.

In terms of biological activity, (E)-tert-butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate has shown promise in preclinical studies as a potential lead compound for therapeutic applications. Its ability to interact with biological targets suggests that it may be useful in treating various diseases, including neurological disorders and inflammatory conditions. The dimethylamino group further enhances the compound's potential by providing a basic nitrogen that can form hydrogen bonds with acidic residues in protein targets.

The synthesis of (E)-tert-butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the isoxazole ring, the introduction of the acryloyl group, and the installation of the piperidine moiety. Each step must be meticulously controlled to avoid side reactions and ensure the desired product is obtained.

Recent research has also explored the use of computational methods to design and optimize derivatives of (E)-tert-butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate. Molecular modeling techniques have been employed to predict binding affinities and identify potential lead compounds for further development. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtualy before conducting experimental synthesis.

The potential applications of (E)-tert-butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new methodologies in chemical biology. Additionally, the compound's ability to undergo various chemical transformations opens up possibilities for its use in material science and industrial applications.

In conclusion, (E)-tert-butyl 3-(3-(dimethylamino)-2-(3-methyl-isoxazol-5-yl)acryloyl)piperidine-1-carboxylate is a promising compound with significant potential in chemical biology and drug development. Its unique structural features, combined with its biological activity, make it a valuable asset for researchers seeking to design novel therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in advancing medical science.